(Isopropyl)(2-((isopropyl)((4-(trifluoromethoxy)phenyl)sulfonyl)amino)ethyl)((4-(trifluoromethoxy)phenyl)sulfonyl)amine
Overview
Description
Scientific Research Applications
CCR6 Inhibitors
The compound is a type of sulfonyl derivative, which has been identified as a potential inhibitor of CCR6 . CCR6 is a chemokine receptor that plays a crucial role in the immune response. By inhibiting this receptor, the compound could potentially be used in the treatment of various immune-related diseases .
CTLA-4 Degradation Agent
The compound has been identified as a potential CTLA-4 small molecule degradation agent . CTLA-4 is a protein that downregulates immune responses. It is a target for cancer immunotherapy, and degrading it could potentially enhance the immune system’s ability to fight cancer .
Pharmaceutical Research
The compound could be used in pharmaceutical research due to its complex structure and the presence of various functional groups. It could serve as a starting point for the synthesis of new compounds with potential therapeutic applications .
Chemical Synthesis
The compound could be used in chemical synthesis due to its complex structure and the presence of various functional groups. It could serve as a starting point for the synthesis of new compounds with potential industrial applications.
Future Directions
properties
IUPAC Name |
N-propan-2-yl-N-[2-[propan-2-yl-[4-(trifluoromethoxy)phenyl]sulfonylamino]ethyl]-4-(trifluoromethoxy)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26F6N2O6S2/c1-15(2)29(37(31,32)19-9-5-17(6-10-19)35-21(23,24)25)13-14-30(16(3)4)38(33,34)20-11-7-18(8-12-20)36-22(26,27)28/h5-12,15-16H,13-14H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOSJPLPZRXUDHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CCN(C(C)C)S(=O)(=O)C1=CC=C(C=C1)OC(F)(F)F)S(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26F6N2O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
592.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Isopropyl)(2-((isopropyl)((4-(trifluoromethoxy)phenyl)sulfonyl)amino)ethyl)((4-(trifluoromethoxy)phenyl)sulfonyl)amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]methyl cyanide](/img/structure/B2538690.png)
![2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dichlorophenyl)acetamide](/img/structure/B2538698.png)
![2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(1H-indazol-6-yl)acetamide](/img/structure/B2538699.png)
![(Z)-methyl 2-(2-((4-(morpholinosulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2538700.png)
![2-(2-(4-chlorophenyl)-3-(furan-2-yl)-4,6-dioxotetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile](/img/structure/B2538702.png)
![N-(6-ethoxybenzo[d]thiazol-2-yl)-7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide](/img/structure/B2538708.png)
![tert-Butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate](/img/structure/B2538711.png)